![molecular formula C14H21NO5 B6213457 1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate CAS No. 2731006-34-9](/img/new.no-structure.jpg)
1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate
Overview
Description
1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate is a complex organic compound characterized by its unique spirocyclic structure. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and applications in drug discovery .
Preparation Methods
The synthesis of 1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate involves multiple steps. One common method includes the reaction of tert-butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate with various reagents to form the spirocyclic structure . The reaction conditions typically involve the use of organic solvents and catalysts to facilitate the cyclization process . Industrial production methods may involve scalable routes that ensure high yield and purity of the final product .
Chemical Reactions Analysis
1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate undergoes various chemical reactions, including:
Common reagents used in these reactions include organic solvents, acids, bases, and catalysts. The major products formed depend on the type of reaction and the conditions employed .
Scientific Research Applications
1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate has several scientific research applications:
Medicinal Chemistry: It serves as a building block for the synthesis of various bioactive molecules with potential therapeutic effects.
Biological Studies: The compound is used in studying enzyme interactions and receptor binding due to its unique structure.
Industrial Applications: It is utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects . The pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
1-tert-butyl 2-ethyl 3-oxo-1-azaspiro[3.3]heptane-1,2-dicarboxylate can be compared with other spirocyclic compounds such as:
tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate: Similar in structure but differs in functional groups and reactivity.
tert-butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate: Used as a precursor in the synthesis of various spirocyclic compounds.
The uniqueness of this compound lies in its specific structural features and the potential for diverse chemical modifications .
Properties
CAS No. |
2731006-34-9 |
|---|---|
Molecular Formula |
C14H21NO5 |
Molecular Weight |
283.3 |
Purity |
95 |
Origin of Product |
United States |
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